Cas no 101691-94-5 (4-(Iodomethyl)tetrahydro-2H-pyran)

• Product Name: 4-(Iodomethyl)tetrahydro-2H-pyran
• CAS No: 101691-94-5
• MF: C₆H₁₁IO
• MW: 226.055414438248
• MDL: MFCD06410724
• CID: 135644
• PubChem ID: 2795507
• Update Time: 2025-11-02

4-(Iodomethyl)tetrahydro-2H-pyran Chemical and Physical Properties

Names and Identifiers

• 4-(Iodomethyl)tetrahydro-2H-pyran
• 2H-Pyran,tetrahydro-4-(iodomethyl)-
• 4-(iodomethyl)oxane
• 4-Iodomethyl-tetrahydro-pyran
• 4-(IODOMETHYL)TETRAHYDROPYRAN
• 2H-PYRAN, TETRAHYDRO-4-(IODOMETHYL)-
• 4-(iodomethyl)-tetrahydro-2H-pyran
• 4-iodomethyltetrahydropyran
• C6H11IO
• 4-(iodomethyl)-tetrahydropyran
• MQLFSPBSNWUXSO-UHFFFAOYSA-N
• BCP26696
• SBB096906
• RP05386
• PB24898
• W-204422
• MFCD06410724
• EN300-81799
• J-650329
• A15058
• 3-(2,5-DIOXO-HEXAHYDRO-IMIDAZO[4,5-D]IMIDAZOL-1-YL)-PROPIONICACID
• SCHEMBL523901
• SY041962
• FT-0768644
• DS-2117
• CS-W001910
• BEA69194
• 101691-94-5
• DTXSID80383727
• AKOS013154162
• AM20070671

• MDL： MFCD06410724
• Inchi： 1S/C6H11IO/c7-5-6-1-3-8-4-2-6/h6H,1-5H2
• InChI Key： MQLFSPBSNWUXSO-UHFFFAOYSA-N
• SMILES： ICC1CCOCC1

Computed Properties

• Exact Mass: 225.98500
• Monoisotopic Mass: 225.985
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 59.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Liquid
• Density: 1.645±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 229.1±13.0 ºC (760 Torr),
• Flash Point: 92.4±19.8 ºC,
• Refractive Index: 1.528
• Solubility: Slightly soluble (4.7 g/l) (25 º C),
• PSA: 9.23000
• LogP: 1.84800
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

4-(Iodomethyl)tetrahydro-2H-pyran Security Information

• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P301+P330+P331;P303+P361+P353;P305+P351+P338;P310;P280
• Hazard Category Code： R34
• Safety Instruction： S23;S26;S36/37/39;S45
• Hazardous Material Identification：
• Storage Condition：2-8 °C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(Iodomethyl)tetrahydro-2H-pyran

Research Brief on 4-(Iodomethyl)tetrahydro-2H-pyran (CAS: 101691-94-5): Recent Advances and Applications

4-(Iodomethyl)tetrahydro-2H-pyran (CAS: 101691-94-5) is a versatile chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its iodomethyl functional group and tetrahydropyran ring, serves as a critical building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, medicinal chemistry, and material science, highlighting its potential in addressing complex challenges in these domains.

One of the most notable applications of 4-(Iodomethyl)tetrahydro-2H-pyran is its role in the synthesis of heterocyclic compounds, which are pivotal in the development of new therapeutic agents. Researchers have leveraged its reactivity to construct complex molecular architectures, enabling the discovery of novel inhibitors for enzymes and receptors implicated in diseases such as cancer, infectious diseases, and neurological disorders. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent kinase inhibitors, showcasing its value in targeted drug design.

In addition to its pharmaceutical applications, 4-(Iodomethyl)tetrahydro-2H-pyran has been employed in material science for the development of functional polymers and advanced materials. Its ability to undergo cross-coupling reactions makes it an attractive candidate for creating polymers with tailored properties, such as enhanced stability or biocompatibility. Recent work in this area has focused on its incorporation into biodegradable polymers for drug delivery systems, offering promising avenues for controlled release formulations.

The mechanistic insights into the reactivity of 4-(Iodomethyl)tetrahydro-2H-pyran have also been a subject of recent investigations. Advanced spectroscopic techniques and computational modeling have provided a deeper understanding of its behavior under various reaction conditions, facilitating its optimized use in synthetic protocols. These studies have underscored the importance of reaction parameters such as solvent choice, temperature, and catalyst selection in achieving high yields and selectivity.

Looking ahead, the continued exploration of 4-(Iodomethyl)tetrahydro-2H-pyran is expected to yield further breakthroughs in both fundamental and applied research. Its adaptability and broad applicability position it as a key player in the development of next-generation therapeutics and materials. Future research directions may include its integration into green chemistry practices and the exploration of its potential in emerging fields such as bioorthogonal chemistry and nanotechnology.